Cas no 2097977-80-3 (1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one)

• Product Name: 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one
• CAS No: 2097977-80-3
• MF: C₆H₈N₈O
• MW: 208.180718421936
• CID: 4772104
• Update Time: 2025-05-22

1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one
• 1-(3-azidoazetidin-1-yl)-2-(tetrazol-1-yl)ethanone
• 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one

• Inchi： 1S/C6H8N8O/c7-10-9-5-1-13(2-5)6(15)3-14-4-8-11-12-14/h4-5H,1-3H2
• InChI Key： AWLFPNFKBNHNQH-UHFFFAOYSA-N
• SMILES： O=C(CN1C=NN=N1)N1CC(C1)N=[N+]=[N-]

Computed Properties

• Exact Mass: 208.08210691 g/mol
• Monoisotopic Mass: 208.08210691 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.3
• Molecular Weight: 208.18

Additional information on 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one

Introduction to Compound CAS No. 2097977-80-3: 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one

The compound CAS No. 2097977-80-3, also known as 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one, is a highly specialized organic compound with unique structural and functional properties. This molecule combines the features of an azetidine ring, a tetrazole group, and a ketone moiety, making it a versatile building block in organic synthesis and materials science. Recent advancements in synthetic chemistry have highlighted its potential applications in drug discovery, sensor technologies, and advanced materials development.

The structure of this compound is characterized by the presence of an azetidine ring, which is a four-membered cyclic amine. The azide group (-N₃) attached to the azetidine ring introduces reactivity that can be exploited in click chemistry reactions, such as the Huisgen cycloaddition. The tetrazole group, on the other hand, is known for its stability and ability to act as a hydrogen bond acceptor, making it valuable in medicinal chemistry for enhancing bioavailability and selectivity. The ketone group further adds functionality, enabling participation in various condensation reactions or serving as a directing group in further modifications.

Recent studies have demonstrated the utility of this compound in the development of bioactive molecules. For instance, researchers have explored its role in creating small molecule inhibitors targeting specific enzymes involved in disease pathways. The tetrazole moiety has been shown to enhance the pharmacokinetic properties of such inhibitors, making them more suitable for therapeutic applications. Additionally, the azide group has been utilized in site-specific conjugation reactions to attach targeting ligands or imaging agents, paving the way for innovative drug delivery systems.

In the realm of materials science, this compound has found applications in the synthesis of advanced polymers and hybrid materials. Its ability to undergo click chemistry reactions has enabled the creation of cross-linked networks with tailored mechanical and electronic properties. Furthermore, the tetrazole group's inherent stability under harsh conditions makes it an ideal component for high-performance materials used in extreme environments.

From a synthetic standpoint, the preparation of 1-(3-Azidoazetidin-1-yl)-2-(1H-tetrazol-1-yl)ethan-1-one involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Recent optimizations have focused on improving yield and purity through the use of catalytic systems and green chemistry principles. These advancements not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The integration of computational chemistry tools has further expanded our understanding of this compound's properties. Molecular modeling studies have provided insights into its electronic structure, reactivity profiles, and potential interactions with biological targets. Such computational approaches are increasingly being used to guide experimental efforts, leading to more efficient drug design pipelines.

In conclusion, CAS No. 2097977-80-based compounds represent a promising class of molecules with diverse applications across multiple disciplines. Their unique combination of functional groups positions them as valuable tools for advancing both fundamental research and industrial innovation.